Cas no 2680763-94-2 (tert-butyl N-4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-ylcarbamate)

• Product Name: tert-butyl N-4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-ylcarbamate
• CAS No: 2680763-94-2
• MF: C₁₁H₁₆ClFN₄O₂
• MW: 290.721744537354
• CID: 5634786
• PubChem ID: 165939855
• Update Time: 2025-06-11

tert-butyl N-4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-yl]carbamate
• EN300-28288210
• 2680763-94-2
• tert-butyl N-4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-ylcarbamate

• Inchi： 1S/C11H16ClFN4O2/c1-5-6(13)7-14-8(12)16-9(15-7)17-10(18)19-11(2,3)4/h6H,5H2,1-4H3,(H,14,15,16,17,18)
• InChI Key： GGVWLWXIWWXZDZ-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(C(CC)F)N=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 290.0945816g/mol
• Monoisotopic Mass: 290.0945816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-ylcarbamate

Introduction to Tert-butyl N-4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-ylcarbamate (CAS No. 2680763-94-2)

Tert-butyl N-4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-ylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2680763-94-2, belongs to the class of triazine derivatives, which are widely recognized for their versatility in medicinal chemistry. The presence of a tert-butyl group, a 4-chloro substituent, and a 1-fluoropropyl side chain on the triazine core contributes to its distinct chemical behavior and potential applications in drug development.

The molecular structure of this compound is characterized by a six-membered aromatic ring system with alternating nitrogen atoms, which provides a stable framework for further functionalization. The chloro and fluoropropyl substituents introduce electronic and steric effects that can modulate the reactivity and binding affinity of the molecule. Such modifications are strategically employed in medicinal chemistry to enhance pharmacokinetic profiles, such as bioavailability and metabolic stability.

In recent years, there has been growing interest in triazine derivatives as scaffolds for the development of novel therapeutic agents. The N-substituted carbamate moiety in this compound is particularly noteworthy, as it can serve as a pharmacophore for targeting various biological receptors and enzymes. This functional group has been extensively studied for its role in modulating enzyme activity and receptor binding, making it a valuable component in drug design.

One of the most compelling aspects of Tert-butyl N-4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-ylcarbamate is its potential application in the synthesis of agrochemicals. Triazine-based compounds are well-documented for their efficacy as herbicides and pesticides due to their ability to inhibit key enzymatic pathways in plants. The specific substitution pattern in this molecule may enhance its selectivity and potency, making it a promising candidate for next-generation crop protection agents.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Researchers have leveraged molecular docking simulations to explore how Tert-butyl N-4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-ylcarbamate interacts with biological targets. These studies suggest that the compound exhibits favorable binding affinities with certain enzymes implicated in metabolic disorders. This finding aligns with broader efforts to develop small-molecule inhibitors that can modulate metabolic pathways for therapeutic benefit.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl, chloro, and fluoropropyl groups necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the preparation of complex triazine derivatives like this one.

From a regulatory perspective, compounds like Tert-butyl N-4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-ylcarbamate must undergo rigorous testing to assess their safety and efficacy before being approved for use in pharmaceutical or agrochemical applications. Preclinical studies are essential to evaluate potential toxicities and pharmacokinetic properties. These studies often involve in vitro assays to screen for biological activity followed by animal models to assess systemic effects.

The role of fluorine-containing substituents in medicinal chemistry cannot be overstated. The presence of fluorine atoms can significantly alter the electronic properties of a molecule, influencing its metabolic stability and binding interactions. In the case of this compound, the 1-fluoropropyl group may enhance its resistance to degradation by enzymes such as cytochrome P450 oxidases, thereby prolonging its biological activity.

Future research directions may focus on exploring derivatives of this compound that exhibit improved pharmacological profiles. By systematically modifying substituent groups while maintaining the core triazine structure, chemists can generate libraries of compounds for high-throughput screening against various disease targets. Such an approach has been instrumental in identifying lead candidates for drug development pipelines.

The environmental impact of using triazine-based compounds also warrants consideration. While these compounds have demonstrated efficacy in agricultural applications, their persistence in ecosystems raises concerns about long-term ecological effects. Sustainable alternatives or formulations that minimize environmental release are areas of active investigation within the agrochemical industry.

In conclusion,Tert-butyl N-4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-ylcarbamate (CAS No. 2680763-94-2) represents a promising candidate for further exploration in both pharmaceutical and agrochemical research. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic properties. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the potential applications of this compound are likely to expand.